6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-bromobenzoate
• InChI: InChI=1S/C17H12BrN3O5S2/c1-9(22)19-16-20-21-17(28-16)27-8-12-6-13(23)14(7-25-12)26-15(24)10-2-4-11(18)5-3-10/h2-7H,8H2,1H3,(H,19,20,22)
• InChI Key: SERVZKHDCVIMSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H12BrN3O5S2
• Molecular Weight: 482.3 g/mol

Description

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate is a useful research compound. Its molecular formula is C17H12BrN3O5S2 and its molecular weight is 482.32. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis and Antibacterial Properties : A compound structurally related to 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate has been synthesized and tested for antibacterial activity. The study involved the preparation of a series of N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(3-chloro-2-(substitutedphenyl)-4oxoazetidin-1-yl)-5-(pyridin-4-yl)-5-thio)acetamido -1,2,4-triazoles and their evaluation against various bacterial strains, including S. aureus, E. coli, P. vulgaris, and K. pneumoniae (Singh et al., 2010).

• Evaluation in Clinical Trials : A clinical trial evaluated the effectiveness of a cephalosporin derivative, closely related to the chemical structure , against various infections. The compound tested was (6R,7R)-7-(2-[3,5-dichloro-4-oxo-1(4H)-pyridyl]-acetamido)-3-([(5-methyl-1,3,4-thiadiazol-2-yl)-thio]methyl)-8-oxo-5-thia-1-azabicyclo[4,2,0]oct-2-ene-2-carboxylic acid, and the results demonstrated its significant effectiveness in various bacterial infections (Koch et al., 1979).

• Biomedical Applications : A study reported the electrochemically induced multicomponent transformation of various compounds, including one structurally similar to 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-bromobenzoate. The synthesized compound demonstrated potential for various biomedical applications, particularly in regulating inflammatory diseases as inferred from docking studies (Ryzhkova et al., 2020).

• Antioxidant Activity of Coordination Complexes : Coordination complexes derived from pyrazole-acetamide, which bear a resemblance to the chemical structure of interest, were synthesized and characterized. Their solid-state structure was determined, revealing interesting supramolecular architectures. These complexes, along with their ligands, showed significant antioxidant activity in vitro, indicating their potential for biomedical applications (Chkirate et al., 2019).